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Compound of Interest

Compound Name: 4-Ethoxy-2,3-difluorobenzonitrile

Cat. No.: B158810 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and potential synthesis of 4-Ethoxy-2,3-difluorobenzonitrile, a fluorinated aromatic

compound of interest in medicinal chemistry and materials science.

Chemical Structure and Identifiers
4-Ethoxy-2,3-difluorobenzonitrile is a substituted benzonitrile with the chemical formula

C₉H₇F₂NO. The core of the molecule is a benzene ring substituted with an ethoxy group (-

OCH₂CH₃), a nitrile group (-C≡N), and two fluorine atoms. The specific isomer discussed in this

guide is the 4-ethoxy-2,3-difluoro substitution pattern.

While a dedicated entry with canonical SMILES, InChI, and InChIKey for the 4-ethoxy-2,3-

difluoro isomer is not readily available in public chemical databases, its structure can be

inferred from its name. The CAS number for this compound is 126162-96-7.[1][2]

Table 1: Chemical Identifiers for 4-Ethoxy-2,3-difluorobenzonitrile
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Identifier Value

CAS Number 126162-96-7[1][2]

Chemical Formula C₉H₇F₂NO[1]

Molecular Weight 183.15 g/mol

A logical representation of the structural information for 4-Ethoxy-2,3-difluorobenzonitrile is

provided in the diagram below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.nbinno.com/article/other-organic-chemicals/chemical-properties-applications-4-ethoxy-23-difluorobenzonitrile-ax
https://www.2abiotech.net/show_product.html?pro_id=139253
https://www.nbinno.com/article/other-organic-chemicals/chemical-properties-applications-4-ethoxy-23-difluorobenzonitrile-ax
https://www.benchchem.com/product/b158810?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Formula

Functional Groups

Positional Isomerism

Final Structure

C₉H₇F₂NO

Benzene Ring
Ethoxy Group
(-OCH₂CH₃)

Nitrile Group
(-C≡N)

Fluorine Atom (-F) Fluorine Atom (-F)

Position 1:
Nitrile Group

Position 4:
Ethoxy Group

Position 2:
Fluorine Atom

Position 3:
Fluorine Atom

4-Ethoxy-2,3-difluorobenzonitrile
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Start:
2,3,4-Trifluorobenzonitrile

&
Sodium Ethoxide

Williamson Ether Synthesis:
- Aprotic polar solvent (e.g., DMF, DMSO)

- Elevated temperature

1. Reaction Setup

Aqueous Work-up:
- Quench with water

- Extract with organic solvent (e.g., ethyl acetate)

2. Isolation

Purification:
- Column chromatography

- Recrystallization

3. Purification

Product:
4-Ethoxy-2,3-difluorobenzonitrile

4. Final Product

Characterization:
- NMR (¹H, ¹³C, ¹⁹F)
- Mass Spectrometry

- IR Spectroscopy

5. Analysis

 

4-Ethoxy-2,3-difluorobenzonitrile

Chemical Modification 1
(e.g., reduction of nitrile)

Intermediate A

Chemical Modification 2
(e.g., coupling reaction)

Intermediate B

Complex Bioactive Molecule
(e.g., Kinase Inhibitor)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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